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Compound of Interest

Compound Name: Chlorochalcone

Cat. No.: B8783882

Essential Safety and Handling Guide for
Chlorochalcone

This guide provides critical safety, handling, and disposal information for Chlorochalcone,
tailored for researchers, scientists, and drug development professionals. Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Hazard Identification and Classification

Chlorochalcone is classified as a hazardous substance.[1] It is crucial to understand its
potential health effects to handle it safely.

GHS Hazard Statements:

e H315: Causes skin irritation.[2][3][4][5][6]

o H319: Causes serious eye irritation.[2][3][4][5][6]

o H335: May cause respiratory irritation.[2][3][4][5][6]

Signal Word: Warning[3][5]

Physical and Chemical Properties
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A summary of key quantitative data for Chlorochalcone is provided below.

Property Value

Physical State Solid, Crystalline[2][5]
Molecular Formula C15H11CIO[4]
Molecular Weight 242.7 g/mol [4]
Melting Point/Range 113 - 117 °C[2]
Boiling Point (estimate) 345.7°C[2]

Note: This product does not contain any hazardous materials with established occupational
exposure limits.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Chlorochalcone to prevent
exposure.[7] The following table summarizes the required equipment.
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PPE Category Specification Rationale

Tightly fitting safety goggles ) S
_ _ _ Protects against eye irritation
Eye and Face Protection (compliant with EN 166 or

from dust and splashes.[2][3]
NIOSH standards).[1][2][5]

Handle with chemically
resistant, impervious gloves

(e.g., nitrile or neoprene) ] ) ) )
Provides a barrier against skin

Hand Protection inspected prior to use.[2][8] S
irritation.[2][3]

Use proper glove removal
technique to avoid skin

contact.[2]

A buttoned, properly fitting
laboratory coat.[7] Choose
] body protection based on the Protects skin from accidental
Body Protection ) )
concentration and amount of spills and contact.[1]
the substance at the specific

workplace.[2]

Not required under normal use

with adequate ventilation.[2][3] o ) )
. Minimizes inhalation of dust
) ) [5] If dust is generated, use a ]
Respiratory Protection that can cause respiratory tract
NIOSH (US) or EN 143 (EU) o
irritation.[2][3]

approved respirator (e.g., N95
or P1).[2]

Operational and Disposal Plans

The following procedural guidance outlines the safe handling, emergency response, and
disposal of Chlorochalcone.

Safe Handling Protocol

e Preparation: Conduct all work in a well-ventilated area, preferably within a chemical fume
hood.[2][7] Ensure emergency equipment, such as an eyewash station and safety shower, is
readily accessible.[1]
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o Handling: Wear all required personal protective equipment as detailed above.[1] Avoid
breathing dust, fumes, or vapors.[2] Prevent contact with skin and eyes.[1]

o Storage: Store in a cool, dry, and well-ventilated place.[1][2] Keep containers tightly closed
when not in use.[1][2][5] Store locked up.[2]

First Aid Measures

Immediate action is required in case of exposure.

If Inhaled: Move the person to fresh air.[2][3] If breathing is difficult or stops, provide artificial
respiration.[2][5] Call a physician or poison control center if you feel unwell.[3][5]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15
minutes.[2][3][5] If skin irritation occurs or persists, seek medical advice.[3] Take off
contaminated clothing and wash it before reuse.[5]

e In Case of Eye Contact: Rinse cautiously and immediately with plenty of water for several
minutes, also under the eyelids.[2][3][5] Remove contact lenses if present and easy to do.[2]
[5] If eye irritation persists, get medical attention.[3]

« |If Swallowed: Rinse mouth with water.[2] Never give anything by mouth to an unconscious
person.[2] Get medical attention if symptoms occur.[1][3]

Spill Management Protocol

In the event of a spill, follow these steps to ensure safety and containment.

Evacuate: Evacuate non-essential personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated.[9]

Contain: Prevent the substance from entering drains.[2][8]

Clean-up:

o Wear full PPE, including respiratory protection if dust is present.[1]
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o For solid spills, carefully sweep or shovel the material into a suitable, labeled, and closed
container for disposal.[1][2] Avoid generating dust.[1][2][8]

o Clean the affected area thoroughly.[8]

o Decontaminate: Wipe down all contaminated surfaces and equipment.[7]

Waste Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

o Solid Waste: All solid waste contaminated with Chlorochalcone (e.g., used gloves, paper
towels, and the compound itself) must be placed in a clearly labeled, sealed hazardous
waste container.[7][9]

» Liquid Waste: Unused solutions containing Chlorochalcone should be collected in a
designated, sealed hazardous waste container.[7] Do not pour any waste down the drain.[1]

[2][8]

o Contaminated Packaging: Dispose of uncleaned containers as you would the product itself.

[8]

» Final Disposal: Chemical waste generators must consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[1]
Dispose of contents/container to an approved waste disposal plant.[5]
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Spill Occurs

4. Contain Spill

(Prevent entry into drains)

5. Clean Up Spill
(Sweep solid material carefully)

6. Collect Waste
(Place in labeled, sealed hazardous waste container)

7. Decontaminate
(Clean spill area, tools, and equipment)

8. Dispose of Waste
(Follow institutional EHS procedures)

Click to download full resolution via product page

Caption: Workflow for Chlorochalcone Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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